molecular formula C15H13N3O3 B6171838 ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate CAS No. 1356545-75-9

ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate

Cat. No. B6171838
CAS RN: 1356545-75-9
M. Wt: 283.3
InChI Key:
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Description

Ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate (ECPC) is a synthetic compound that has been the subject of much scientific research in recent years. ECPC is a member of a larger class of compounds known as pyridoindoles, which are characterized by their aromatic and heterocyclic properties. ECPC is of particular interest due to its potential applications as a therapeutic agent for a variety of diseases, including cancer, diabetes, and Alzheimer's disease.

Scientific Research Applications

Ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate has been studied extensively in scientific research due to its potential therapeutic applications. It has been studied as a potential anti-cancer agent, as well as a potential treatment for diabetes and Alzheimer's disease. In addition, ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate has been studied for its potential to act as an antioxidant, as a neuroprotective agent, and as an anti-inflammatory agent.

Mechanism of Action

The exact mechanism of action of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate is still not fully understood. However, it is known that ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate binds to a variety of proteins and enzymes, including the enzyme cytochrome P450, which is involved in the metabolism of drugs and toxins. In addition, ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate has been shown to interact with a number of other proteins and enzymes, including those involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate have been studied extensively in both in vitro and in vivo studies. In general, ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate has been shown to have anti-cancer, anti-diabetic, and anti-Alzheimer's disease effects. In addition, ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The use of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate in laboratory experiments has several advantages and limitations. One of the main advantages of using ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate in laboratory experiments is that it is relatively easy to synthesize in a laboratory setting. In addition, ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate is relatively stable and has a relatively low toxicity. However, one of the main limitations of using ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate in laboratory experiments is that it is difficult to obtain in large quantities and is expensive to purchase.

Future Directions

The potential applications of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate are vast and there are many possible future directions for research. These include further investigation into the effects of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate on cancer, diabetes, and Alzheimer's disease, as well as further research into the effects of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate on inflammation, oxidative stress, and neuroprotection. In addition, further research into the mechanism of action of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate and its potential therapeutic applications is warranted. Additionally, further research into the synthesis of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate and its potential use as an industrial chemical is also needed. Finally, further research into the safety and efficacy of ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate in humans is also warranted.

Synthesis Methods

Ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate can be synthesized in a laboratory setting by a variety of methods, including the use of anhydrous ammonia and a variety of organic solvents. The most common method of synthesis involves the use of a Grignard reagent, which is a solution of magnesium and an organic compound. The Grignard reagent is reacted with anhydrous ammonia and the ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate product is isolated.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate involves the reaction of 1H-indole-3-carboxylic acid with ethyl chloroformate to form ethyl 3-(chloroformate)-1H-indole-1-carboxylate. This intermediate is then reacted with 3-amino-9H-pyrido[3,4-b]indole to form ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate.", "Starting Materials": [ "1H-indole-3-carboxylic acid", "ethyl chloroformate", "3-amino-9H-pyrido[3,4-b]indole" ], "Reaction": [ "Step 1: React 1H-indole-3-carboxylic acid with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 3-(chloroformate)-1H-indole-1-carboxylate.", "Step 2: Add 3-amino-9H-pyrido[3,4-b]indole to the reaction mixture and stir at room temperature for several hours to form ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] }

CAS RN

1356545-75-9

Product Name

ethyl 1-carbamoyl-9H-pyrido[3,4-b]indole-3-carboxylate

Molecular Formula

C15H13N3O3

Molecular Weight

283.3

Purity

95

Origin of Product

United States

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